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Introduction

4-Fluorophenyl methyl sulfone, with CAS Number 455-15-2, is a versatile crystalline solid
that has emerged as a pivotal building block in various scientific domains.[1][2] Its unique
molecular architecture, featuring an electron-withdrawing sulfonyl group and a fluorine atom on
a phenyl ring, imparts favorable electronic properties, chemical stability, and reactivity.[1] These
characteristics make it an invaluable intermediate in the synthesis of complex molecules. This
guide provides an in-depth analysis of its chemical properties, synthesis methodologies, and
diverse applications, with a particular focus on its role in pharmaceutical development and
materials science for researchers and drug development professionals.[1][3]

Physicochemical and Spectroscopic Profile

The distinct properties of 4-Fluorophenyl methyl sulfone are foundational to its utility. The
presence of the fluorine atom and the sulfone moiety significantly influences its melting point,
polarity, and reactivity in synthetic transformations.

Core Properties

A summary of the key physicochemical properties is presented below for quick reference.
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Property Value Source(s)

CAS Number 455-15-2 [1][2]

Molecular Formula C7/H7FO2S [1][2][4]

Molecular Weight 174.19 g/mol [11[2]
White to off-white

Appearance _ _ [1]2][4]
solid/crystalline powder

Melting Point 77-81 °C [1][5]16]

Purity >97% [7]
1-fluoro-4-

Synonyms (methylsulfonyl)benzene, p- [2][4]
Fluorophenyl methyl sulfone

MDL Number MFCD00039753 [1][3]

EC Number 207-237-0 41071

PubChem ID 67994 [1]

Spectroscopic Data

Spectroscopic analysis is critical for the structural confirmation of 4-Fluorophenyl methyl

sulfone. The following nuclear magnetic resonance (NMR) data has been reported for the

compound in deuterated chloroform (CDCls).[8]

e 'H NMR (400 MHz, CDCls): & 8.13-7.66 (m, 2H), 7.29-7.25 (m, 2H), 3.08 (s, 3H)[8]

e 3C NMR (125 MHz, CDCls): & 165.78 (d, J = 256.0 Hz), 136.70 (d, J = 3.0 Hz), 130.29 (d, J
= 9.5 Hz), 116.68 (d, J = 22.5 Hz), 44.66[8]

The characteristic splitting patterns in the 13C NMR spectrum, particularly the large coupling

constant (J = 256.0 Hz) for the carbon attached to the fluorine, are definitive for the C-F bond.

Synthesis Methodologies: A Tale of Two Pathways
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The synthesis of 4-Fluorophenyl methyl sulfone can be accomplished through several
routes. The choice of method often depends on factors such as starting material availability,
desired scale, and cost-effectiveness. Below, two common and validated laboratory-scale
preparations are detailed.

Method 1: Reductive Methylation of 4-Fluorobenzene
Sulfonyl Chloride

This classical approach is a robust, two-step process that provides high yields and is suitable
for industrial scale-up.[9] It begins with the reduction of the commercially available sulfonyl
chloride to a sulfinate salt, which is then methylated in situ.

Experimental Protocol

e Reaction Setup: In a 500 mL round-bottom flask equipped with a reflux condenser and
magnetic stirrer, combine sodium sulfite (25.2 g) and sodium bicarbonate (16.8 g) with 100
mL of water.[8][9]

o Causality Insight:Sodium bicarbonate is used as a base to neutralize the HCI formed
during the initial reduction of the sulfonyl chloride, driving the reaction to completion.

e Reduction: Heat the mixture to reflux until all solids dissolve. Then, add 4-fluorobenzene
sulfonyl chloride (21.0 g) in portions to control the initial reaction rate. Continue refluxing for
4 hours.[8]

¢ Methylation: Cool the reaction mixture to 40-45°C. Add dimethyl sulfate (18.9 g) dropwise via
an addition funnel, maintaining the temperature in the specified range.[8][9]

o Causality Insight:Dimethyl sulfate is a potent and efficient methylating agent for the
sulfinate intermediate. Temperature control is crucial to prevent side reactions and ensure
selective methylation.

» Workup and Isolation: After the addition is complete, heat the mixture at reflux for an
additional hour. Add 200 mL of water and allow the mixture to cool to room temperature.[3][9]
A significant amount of solid will precipitate.
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« Purification: Collect the solid product by filtration and wash thoroughly with water to remove
any inorganic salts. The resulting white solid is 4-Fluorophenyl methyl sulfone.[3]

Synthesis Workflow Diagram

Starting Materials

4-Fluorobenzene
Sulfonyl Chloride
Reaction Steps

( Sodium Bicarbonate (NaHCO3) \ 3 ' Step 1: Reduction Step 2: Methylation Step 3: Workup Step 4: Isolation Final Product:

J Add A, B, C to Water - Cool to 40-45°C - Reflux for 1h - Filter solid 4-Fluorophenyl

Reﬂux for 4h - Add D dropwise - Cool & Precipitate - Wash with Water methyl sulfone

Sodium Sulfite (Na2S0Os) '_4'
Dimethyl Sulfate

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Fluorophenyl methyl sulfone via reductive
methylation.

Method 2: Palladium-Catalyzed Cross-Coupling

A more modern approach utilizes a palladium-catalyzed reaction, showcasing the power of
transition-metal catalysis in C-S bond formation.[8] This method is advantageous for its use of
common chemicals and simpler purification process, albeit with potentially more expensive
reagents for large-scale synthesis.[8]

Experimental Protocol

o Reaction Setup: In a reaction tube, combine 4-fluoroiodobenzene (0.5 mmol), dimethyl sulfite
(5 mmol), bis(triphenylphosphine)palladium(ll) chloride (0.05 mmol), 1,1,3,3-
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tetramethyldisiloxane (0.75 mmol), and tetrabutylammonium bromide (0.5 mmol).[8]

o Causality Insight:The palladium complex serves as the catalyst. The disiloxane acts as a
mild reducing agent in the catalytic cycle, and tetrabutylammonium bromide is a phase
transfer catalyst to facilitate the reaction between components in different phases.

o Reaction: Heat the sealed reaction mixture at 120°C for 18 hours.[8]

« Purification: After cooling, filter the mixture and remove the solvent from the filtrate via rotary
evaporation. Purify the resulting residue using silica gel column chromatography with
petroleum ether as the eluent to yield the final product.[8]

Applications in Research and Development

The unique combination of a stable sulfone group and a reactive fluorinated phenyl ring makes
4-Fluorophenyl methyl sulfone a highly sought-after intermediate.[1]

Pharmaceutical Development

This compound is a cornerstone in medicinal chemistry for constructing more complex
pharmacologically active molecules.[1]

o Glucokinase Activators: It is explicitly used in the preparation of substituted indazole amides,
which function as glucokinase activators for potential diabetes treatments.[2][4][6]

» Anti-Inflammatory and Anti-Cancer Agents: Due to its favorable electronic properties and
stability, it is frequently incorporated into the design of novel anti-inflammatory, analgesic,
and anti-cancer therapies.[1]

o Matrix Metalloproteinase (MMP) Inhibitors: It has been used in the synthesis of
phenoxyphenyl sulfone derivatives investigated as potent and selective MMP inhibitors.

Conceptual Role in Drug Discovery
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Caption: Role of 4-Fluorophenyl methyl sulfone as a key starting material in a drug discovery

workflow.

Material Science and Agrochemicals

e High-Performance Polymers: In materials science, the sulfone group contributes to improved
thermal and chemical resistance, making it a valuable component in the formulation of
specialty polymers and coatings for demanding applications in electronics and automotive
industries.[1][3]
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e Agrochemicals: The compound also serves as an intermediate in the production of modern
agrochemicals, including certain types of herbicides and fungicides, contributing to enhanced
crop protection.[1]

Safety, Handling, and Storage

Proper handling and storage are paramount to ensure safety and maintain the integrity of 4-
Fluorophenyl methyl sulfone. It is classified as an irritant.[4][5]

Safety Aspect Recommendation Source(s)

Hazard Class Irritant, Combustible Solid [41051[7]

_ _ Eyeshields, chemical-resistant
Personal Protective Equipment

loves, type N95 (US) dust 7
(PPE) g yp (US) [7]
mask
Avoid contact with skin, eyes,
) and clothing. Handle in a well-
Handling

ventilated area or under a

fume hood.

Store in a tightly sealed
container in a cool, dry place.

Storage [11[2]
Recommended storage

temperature is 2-8°C.

Rinse immediately with plenty
_ . of water for at least 15
First Aid (Eyes) ) ) [10]
minutes. Seek medical

attention.

Wash off immediately with
) ) ) soap and plenty of water while
First Aid (Skin) ] ] [10]
removing contaminated

clothing.

Conclusion
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4-Fluorophenyl methyl sulfone is more than just a chemical intermediate; it is an enabling
tool for innovation in science and technology. Its well-defined properties, accessible synthesis
routes, and proven utility in high-value applications like drug discovery and advanced materials
make it a compound of significant interest. For researchers and developers, a thorough
understanding of its chemistry and handling is the first step toward leveraging its full potential in
creating next-generation pharmaceuticals, polymers, and other advanced chemical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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